Cas no 2128701-39-1 (N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide)
N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2,2-DIMETHYL-3-(OXAN-4-YL)PROPYL]PROP-2-ENAMIDE
- Z3071333345
- N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide
-
- Inchi: 1S/C13H23NO2/c1-4-12(15)14-10-13(2,3)9-11-5-7-16-8-6-11/h4,11H,1,5-10H2,2-3H3,(H,14,15)
- InChI Key: FJUYMEMEDNRRJW-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)CC(C)(C)CNC(C=C)=O
Computed Properties
- Exact Mass: 225.172878976 g/mol
- Monoisotopic Mass: 225.172878976 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 225.33
- XLogP3: 2.3
- Topological Polar Surface Area: 38.3
N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6670008-0.05g |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95.0% | 0.05g |
$259.0 | 2025-03-13 | |
| Enamine | EN300-6670008-0.1g |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95.0% | 0.1g |
$386.0 | 2025-03-13 | |
| Enamine | EN300-6670008-0.25g |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95.0% | 0.25g |
$552.0 | 2025-03-13 | |
| Enamine | EN300-6670008-0.5g |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95.0% | 0.5g |
$870.0 | 2025-03-13 | |
| Enamine | EN300-6670008-1.0g |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95.0% | 1.0g |
$1113.0 | 2025-03-13 | |
| Enamine | EN300-6670008-2.5g |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95.0% | 2.5g |
$2185.0 | 2025-03-13 | |
| Enamine | EN300-6670008-5.0g |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95.0% | 5.0g |
$3231.0 | 2025-03-13 | |
| Enamine | EN300-6670008-10.0g |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95.0% | 10.0g |
$4791.0 | 2025-03-13 | |
| 1PlusChem | 1P027WA6-50mg |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95% | 50mg |
$371.00 | 2023-12-19 | |
| 1PlusChem | 1P027WA6-100mg |
N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide |
2128701-39-1 | 95% | 100mg |
$539.00 | 2023-12-19 |
N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide
Research Briefing on N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide (CAS: 2128701-39-1) in Chemical Biology and Pharmaceutical Applications
The compound N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide (CAS: 2128701-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.
Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a tetrahydro-2H-pyran (oxane) ring and a propenamide moiety, offers opportunities for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in designing inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide exhibit potent inhibitory activity against protein kinases such as PI3K and mTOR, which are critical targets in cancer therapy. The compound's ability to modulate these pathways suggests potential applications in developing novel anticancer agents with improved selectivity and reduced off-target effects.
In addition to its kinase inhibitory properties, recent investigations have explored the compound's interactions with G-protein-coupled receptors (GPCRs). Preliminary data indicate that certain analogs of 2128701-39-1 may act as allosteric modulators of GPCRs involved in neurological disorders, opening new avenues for treating conditions such as Parkinson's disease and schizophrenia.
The synthetic accessibility of N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized, scalable synthesis route using catalytic asymmetric hydrogenation, achieving high enantiomeric purity (>99% ee) and yield (85%). This advancement addresses previous challenges in producing the compound at scale for preclinical studies.
Pharmacokinetic studies of 2128701-39-1 derivatives have shown promising results, with several analogs demonstrating good oral bioavailability and blood-brain barrier penetration in animal models. These properties, combined with the compound's favorable toxicity profile in preliminary safety assessments, position it as a strong candidate for further drug development efforts.
Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to optimize the compound's therapeutic potential. Computational modeling and high-throughput screening approaches are being employed to identify the most promising derivatives for specific disease targets. The integration of this compound into fragment-based drug discovery platforms represents an exciting direction for future research.
In conclusion, N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide (2128701-39-1) emerges as a multifaceted chemical entity with significant potential across multiple therapeutic areas. Its unique structural features, combined with recent synthetic and biological findings, make it a molecule of considerable interest in contemporary drug discovery. Continued research will likely uncover additional applications and optimize its pharmacological properties for clinical translation.
2128701-39-1 (N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)